Cas no 133561-39-4 ([1,1'-Biphenyl]-2,4'-diamine,2',4-dinitro-)

[1,1'-Biphenyl]-2,4'-diamine,2',4-dinitro- structure
133561-39-4 structure
Product Name:[1,1'-Biphenyl]-2,4'-diamine,2',4-dinitro-
CAS No:133561-39-4
MF:C12H10N4O4
MW:274.23220205307
CID:208999
PubChem ID:5486850
Update Time:2025-04-19

[1,1'-Biphenyl]-2,4'-diamine,2',4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,4'-diamine,2',4-dinitro-
    • 2,4'-diamino-2',4-dinitrobiphenyl
    • 4-(2-amino-4-nitrophenyl)-3-nitroaniline
    • AC1NUOVA
    • ACMC-1C2JB
    • AG-D-68343
    • Benzenamine, 2-(4-amino-2-nitrophenyl)-5-nitro-
    • CCRIS 5361
    • CTK4B8606
    • 133561-39-4
    • 2,4/'-diamino-2/',4-dinitrobiphenyl
    • 2,4'-Diamino-2,'4-dinitrobiphenyl
    • DTXSID50158181
    • Inchi: 1S/C12H10N4O4/c13-7-1-3-10(12(5-7)16(19)20)9-4-2-8(15(17)18)6-11(9)14/h1-6H,13-14H2
    • InChI Key: VFOOHDPIWYRUFJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1C1C=CC(=CC=1N)[N+](=O)[O-])N)=O

Computed Properties

  • Exact Mass: 274.0703
  • Monoisotopic Mass: 274.07020481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 144Ų

Experimental Properties

  • PSA: 138.32
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